Cas no 2668960-35-6 ({1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrazol-3-yl}boronic acid)

• Product Name: {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrazol-3-yl}boronic acid
• CAS No: 2668960-35-6
• MF: C₉H₁₅BN₂O₄
• MW: 226.037402391434
• CID: 6588436
• PubChem ID: 165985020
• Update Time: 2025-10-29

{1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrazol-3-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrazol-3-yl}boronic acid
• 2668960-35-6
• EN300-7468118

• Inchi： 1S/C9H15BN2O4/c1-6-5-7(10(14)15)11-12(6)8(13)16-9(2,3)4/h5,14-15H,1-4H3
• InChI Key： JKAKOSJOTJUOEX-UHFFFAOYSA-N
• SMILES： O(C(N1C(C)=CC(B(O)O)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.1124871g/mol
• Monoisotopic Mass: 226.1124871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6Ų

Additional information on {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrazol-3-yl}boronic acid

Comprehensive Guide to {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrazol-3-yl}boronic acid (CAS No. 2668960-35-6)

{1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrazol-3-yl}boronic acid (CAS No. 2668960-35-6) is a highly specialized boronic acid derivative widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of pyrazole boronic acids, which are crucial intermediates in the development of novel drugs, particularly in Suzuki-Miyaura cross-coupling reactions. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a methyl-substituted pyrazole ring, makes it a versatile building block for medicinal chemistry.

The growing interest in {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrazol-3-yl}boronic acid is driven by its applications in targeted drug discovery and bioconjugation. Researchers are increasingly exploring its potential in cancer therapeutics, where boronic acid derivatives play a pivotal role in protease inhibition. With the rise of AI-driven drug design and high-throughput screening, this compound has gained attention for its compatibility with modern computational chemistry tools.

From a chemical perspective, CAS No. 2668960-35-6 exhibits excellent stability under standard laboratory conditions, making it suitable for various organic transformations. The Boc-protected pyrazole moiety enhances its solubility in common organic solvents, while the boronic acid functional group enables efficient cross-coupling reactions. These properties align with current trends in green chemistry, as researchers seek more efficient and sustainable synthetic pathways.

The pharmaceutical industry values {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrazol-3-yl}boronic acid for its role in developing small molecule inhibitors. Recent publications highlight its use in creating kinase inhibitors, particularly for tyrosine kinase targets associated with various diseases. This aligns with the increasing demand for personalized medicine approaches, where specific molecular targets require tailored chemical entities.

Quality control of CAS No. 2668960-35-6 typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The current market shows growing demand for high-purity boronic acid derivatives, driven by expanding research in biopharmaceuticals and drug delivery systems.

Storage and handling of {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrazol-3-yl}boronic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture to maintain its reactivity. These handling protocols reflect broader industry standards for research chemicals and pharmaceutical intermediates.

Recent scientific literature demonstrates innovative applications of CAS No. 2668960-35-6 in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These emerging materials have potential applications in drug delivery and catalysis, connecting this compound to cutting-edge materials science research. The intersection of organic synthesis and nanotechnology represents a particularly exciting development area.

For researchers sourcing {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrazol-3-yl}boronic acid, it's important to verify suppliers' certificates of analysis and GMP compliance when applicable. The compound's pricing reflects its specialized nature and the complex synthesis required to produce high-purity material. Market trends indicate steady growth in demand for such fine chemicals, particularly from contract research organizations and academic institutions.

The future outlook for CAS No. 2668960-35-6 appears promising, with potential applications expanding into diagnostic agents and theranostic compounds. As the pharmaceutical industry continues to explore boron-containing drugs, this specific derivative may play an increasingly important role in drug development pipelines. Its structural features make it particularly interesting for structure-activity relationship (SAR) studies in medicinal chemistry programs.